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Compound of Interest

3-(Amidinothio)-1-propanesulfonic
Compound Name: d
aci

Cat. No.: B1346942

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 3-S-Isothiuronium propyl sulfonate (UPS). Due to the limited availability
of public, in-depth stability studies on this specific compound, this document combines
available data with established principles of chemical stability testing and degradation pathway
analysis to offer a robust resource for professionals working with UPS.

Chemical and Physical Properties

3-S-Isothiuronium propyl sulfonate is a white to almost white crystalline powder.[1][2][3] A
summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

White to almost white
Appearance _ [1][2](3]
crystalline powder

Molecular Formula C4H10N203S2 [4]

Molecular Weight 198.26 g/mol [4]

Room Temperature; 15-25 °C

Storage Temperature recommended for similar [2][5]
compounds
Solubility Soluble in water [2]

Stability Profile and Storage Conditions

Available data indicates that 3-S-Isothiuronium propyl sulfonate is a stable compound under
normal ambient conditions.[5] However, proper storage is crucial to prevent degradation over
time.

Recommended Storage Conditions

To ensure the long-term integrity of 3-S-Isothiuronium propyl sulfonate, the following storage
conditions are recommended based on safety data sheets and information on related
compounds.
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Condition Recommendation Rationale Reference

Prevents acceleration
Room temperature

Temperature of potential [2][5]
(15-25 °C) . .
degradation reactions.
) Store in a dark place, Minimizes the risk of
Light _ _ [2](3]
protected from light. photodegradation.

Store under an inert ]
Protects against
Atmosphere atmosphere (e.g., o ] [2]
] oxidative degradation.
nitrogen, argon).

Prevents hydrolysis

Moisture Store in a dry place. ] [31[5]
and deliquescence.

Prevents

contamination and
) Use a well-sealed,
Container ] ) exposure to [6]
appropriate container. .
atmospheric

conditions.

Incompatibilities

While specific incompatibility data for UPS is scarce, caution should be exercised when
handling it with strong oxidizing agents, as violent reactions have been noted for similar

sulfonic acid derivatives.[5]

Potential Degradation Pathways

While specific degradation pathways for 3-S-Isothiuronium propyl sulfonate have not been
experimentally elucidated in the public domain, potential degradation routes can be postulated
based on the functional groups present in the molecule: the isothiuronium group and the alkyl

sulfonate group.
Key potential degradation pathways include:

e Hydrolysis: The isothiuronium group may be susceptible to hydrolysis, particularly under
strong acidic or basic conditions, which could lead to the formation of a thiol (3-
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mercaptopropyl sulfonate) and urea. The alkyl sulfonate group is generally considered to be
hydrolytically stable, especially when compared to aromatic sulfonates.[7]

o Thermal Degradation: At elevated temperatures, cleavage of the carbon-sulfur bonds can
occur. Desulfonation is a known thermal degradation pathway for sulfonic acid-containing
compounds.[8][9][10]

e Oxidative Degradation: The sulfur atoms in the molecule could be susceptible to oxidation,
leading to the formation of various oxidized species.

» Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to
initiate degradation reactions.[11][12]

Below is a diagram illustrating these postulated degradation pathways.
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Postulated Degradation Pathways for 3-S-Isothiuronium Propyl Sulfonate

3-S-Isothiuronium Propyl Sulfonate

Oxidation
(e.g., H202)

Thermal Stress
(High Temperature)

Hydrolysis
(Acid/Base)

Photolytic Stress
(UVILight)

Various Photoproducts

Potential Dggradation Products

Desulfonated Species Oxidized Species

3-Mercaptopropyl Sulfonate
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Workflow for a Forced Degradation Study of UPS

Prepare UPS Stock Solution (1 mg/mL)

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Stress Photolytic Stress
(0.1 N HCI, 60°C) | | (0.1 N NaOH, RT) (3% H202, RT) | | (Solid & Solution, 70°C) (ICH Q1B)

Analyze Samples by
Stability-Indicating HPLC

Data Evaluation and Reporting

Calculate % Degradation

A

Characterize Degradants
(LC-MS/MS, NMR)

Y

Elucidate Degradation Pathway

Final Stability Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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